![molecular formula C8H6N2O4S2 B7759807 2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole CAS No. 21554-41-6](/img/structure/B7759807.png)
2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole
Overview
Description
2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole is a useful research compound. Its molecular formula is C8H6N2O4S2 and its molecular weight is 258.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biochemical Applications:
- A study by Ellman (1959) introduced a water-soluble aromatic disulfide, 5,5′-dithiobis(2-nitrobenzoic acid), useful for determining sulfhydryl groups in biological materials. This discovery has implications for understanding biochemical interactions involving sulfhydryl groups, potentially including compounds like 2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole (Ellman, 1959).
Synthesis and Antimicrobial Activity:
- Akbari et al. (2014) synthesized a series of compounds starting from anthranilic acid, leading to 2-substituted-3-((3-(6-nitrobenzo[d]thiazol-2-yl)-4-oxo-3,4-dihydroquinazolin-2-yl)methyl)-1,3,4-thiadiazol-3-ium-5-thiolate. These compounds were tested for antimicrobial activity, highlighting the potential of 2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole derivatives in developing new antimicrobial agents (Akbari, Savaliya, & Patel, 2014).
Material Science Applications:
- Raki, Beaudoin, and Mitchell (2004) investigated the intercalation of nitrobenzoic acid salts into layered double hydroxide-like host materials. This research is relevant for the development of nanocomposites in cement and concrete science, potentially including derivatives of 2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole (Raki, Beaudoin, & Mitchell, 2004).
Medicinal Chemistry:
- Lad et al. (2017) synthesized a series of methylsulfonyl benzothiazole (MSBT) compounds with various functionalities. They found certain derivatives to exhibit promising antimicrobial and anticancer activities. This research suggests the applicability of 2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole derivatives in developing new therapeutic agents (Lad et al., 2017).
properties
IUPAC Name |
2-methylsulfonyl-6-nitro-1,3-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O4S2/c1-16(13,14)8-9-6-3-2-5(10(11)12)4-7(6)15-8/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZXMLEUCJADXIG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC2=C(S1)C=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80308157 |
Source
|
| Record name | 2-Methylsulfonyl-6-nitrobenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80308157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole | |
CAS RN |
21554-41-6 |
Source
|
| Record name | NSC202568 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=202568 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Methylsulfonyl-6-nitrobenzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80308157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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